molecular formula C10H18O2 B089170 Methyl 2-nonenoate CAS No. 14952-06-8

Methyl 2-nonenoate

Cat. No. B089170
CAS RN: 14952-06-8
M. Wt: 170.25 g/mol
InChI Key: ZWNPUELCBZVMDA-CMDGGOBGSA-N
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Description

Methyl 2-nonenoate is a fatty acid ester . It is also known as Neofolione . It is a highly attractive green note with a distinct but soft melon profile .


Molecular Structure Analysis

The molecular formula of Methyl 2-nonenoate is C10H18O2 . The molecular weight is 170.25 g/mol . The IUPAC name is methyl (E)-non-2-enoate . The structure can be represented by the SMILES notation as CCCCCC/C=C/C(=O)OC .


Physical And Chemical Properties Analysis

Methyl 2-nonenoate has a density of 0.9±0.1 g/cm3, a boiling point of 215.6±9.0 °C at 760 mmHg, and a flash point of 91.1±0.0 °C . It has a molar refractivity of 50.2±0.3 cm3, a polar surface area of 26 Å2, and a molar volume of 190.7±3.0 cm3 .

Safety and Hazards

Methyl 2-nonenoate is toxic to aquatic life with long-lasting effects and causes serious eye irritation . It should be kept away from heat, sparks, open flames, and hot surfaces. Skin should be thoroughly washed after handling, and release to the environment should be avoided .

Future Directions

Methyl 2-nonenoate brings out the subtle characteristics of watermelon, while methyl 3-nonenoate enhances the more cartoonish watermelon notes . It can be used to advantage in a wide range of fruit flavors, nicely offsetting the more obvious green notes . This suggests potential future directions in the flavor industry.

properties

IUPAC Name

methyl (E)-non-2-enoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H18O2/c1-3-4-5-6-7-8-9-10(11)12-2/h8-9H,3-7H2,1-2H3/b9-8+
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZWNPUELCBZVMDA-CMDGGOBGSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCC=CC(=O)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCCCCC/C=C/C(=O)OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H18O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID3047637
Record name Methyl (2E)-2-nonenoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID3047637
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

170.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Colourless or light-yellow liquid; Green, violet aroma
Record name (E,Z)-Methyl 2-nonenoate
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1791/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
Explanation Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence.

Solubility

Insoluble in water; soluble in non-polar solvents, Soluble (in ethanol)
Record name (E,Z)-Methyl 2-nonenoate
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1791/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
Explanation Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence.

Density

0.893-0.900 (20°)
Record name (E,Z)-Methyl 2-nonenoate
Source Joint FAO/WHO Expert Committee on Food Additives (JECFA)
URL https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1791/
Description The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA.
Explanation Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence.

Product Name

Methyl 2-nonenoate

CAS RN

14952-06-8, 111-79-5, 37822-76-7
Record name Methyl (2E)-2-nonenoate
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Record name 2-Nonenoic acid, methyl ester
Source ChemIDplus
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Record name Methyl-2-nonenoate
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Record name Nonenoic acid, methyl ester
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Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 2-Nonenoic acid, methyl ester
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Record name Methyl (2E)-2-nonenoate
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Record name Methyl non-2-enoate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.003.553
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Record name (E)-methyl non-2-enoate
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Record name Methyl nonenoate
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Record name METHYL 2-NONENOATE
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What are the key volatile organic compounds (VOCs) associated with Zygosaccharomyces rouxii contamination in jujube honey, and how can they be detected?

A1: Research has identified several signature volatile compounds associated with Zygosaccharomyces rouxii contamination in both mature and immature jujube honey. These include:

  • Methyl 2-nonenoate []
  • Undecanal []
  • Methyl butyrate []
  • Methyl hexanoate []
  • 2-methyl-3-pentanone []

Q2: Is there a reliable method for predicting the presence of Zygosaccharomyces rouxii contamination in jujube honey based on volatile compounds?

A2: Yes, research suggests that the presence of specific VOCs, including Methyl 2-nonenoate, can be used to predict Zygosaccharomyces rouxii contamination in jujube honey []. Orthogonal Projections to Latent Structures Discriminant Analysis (OPLS-DA) models, built using HS-SPME-GC-MS data, showed high predictive ability (Q2 values of 0.991 to 0.997) for discriminating between contaminated and uncontaminated honey samples []. This indicates that the variations in VOC profiles, including the presence of Methyl 2-nonenoate, can serve as reliable indicators of Zygosaccharomyces rouxii contamination.

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